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Compound of Interest

Compound Name: 1,1-Dichloroacetone

Cat. No.: B129577 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of 1,1-Dichloroacetone. It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices and mitigate risks associated

with this chemical.

Hazard Identification and Classification
1,1-Dichloroacetone is a hazardous chemical that poses multiple risks.[1] It is classified as a

flammable liquid and is toxic if swallowed, causes severe skin burns and eye damage, and is

very toxic to aquatic life with long-lasting effects.[1][2] Understanding these hazards is the first

step toward safe handling.

Table 1: GHS Hazard Classification for 1,1-Dichloroacetone
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Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor[1][3]

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1][4]

Skin Corrosion/Irritation Sub-category 1A/1B
H314: Causes severe skin

burns and eye damage[1][2][3]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[1][2][3][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[3]

Hazardous to the Aquatic

Environment, Acute
Category 1

H400: Very toxic to aquatic

life[1][2][3]

Hazardous to the Aquatic

Environment, Chronic
Category 1/2

H410: Very toxic to aquatic life

with long lasting effects[2][3]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent

exposure. All PPE should be inspected before use and replaced if damaged.[4]

Table 2: Recommended Personal Protective Equipment
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Protection Type Specifications Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH

standards) or a full-face shield.

[4]

Protects against splashes and

vapors that cause severe eye

damage. The substance is a

lachrymator (induces tearing).

[3]

Skin Protection

Chemical-impermeable gloves

(inspected prior to use).[4]

Fire/flame resistant and

impervious clothing.[4] A lab

coat or chemical-resistant

apron. Safety shoes.[3]

Prevents contact with skin,

which can cause severe burns.

[2][3] Contaminated clothing

should be removed

immediately and washed

before reuse.[4][5]

Respiratory Protection

Use only in a well-ventilated

area, preferably a chemical

fume hood.[3][4] If exposure

limits are exceeded or irritation

is experienced, a full-face

respirator with an appropriate

filter (e.g., Type ABEK) is

required.[4][6]

Protects against inhalation of

vapors, which can be fatal and

cause respiratory irritation.[3]

[6]

Operational Plan: Handling and Storage
Adherence to strict handling and storage protocols is crucial for maintaining a safe laboratory

environment.

Step-by-Step Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Have an

emergency eye wash station and safety shower readily accessible.[3]

Ventilation: Always handle 1,1-Dichloroacetone in a well-ventilated area, such as a certified

chemical fume hood, to avoid vapor inhalation.[3][4][6]
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Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, which can ignite the flammable liquid.[2][5]

Tools: Use only non-sparking tools to prevent ignition sources.[2][3][4]

Dispensing: When dispensing, avoid splashing and the formation of aerosols.[4]

Hygiene: Do not eat, drink, or smoke in the handling area.[4][5] Wash hands thoroughly after

handling.[2][4]

Container Management: Keep the container tightly closed when not in use.[3][4] Handle

empty containers with care as they may contain flammable residual vapors.[3]

Storage Plan:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3]

Store in a designated flammables area.[7]

The storage area should be locked up or accessible only to authorized personnel.[3][4][6]

Store separately from incompatible materials, such as strong oxidizing agents.[3]

Emergency Procedures
Immediate and appropriate action during an emergency can significantly reduce the severity of

an incident.

Table 3: First-Aid Measures
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Exposure Route Immediate Action

Inhalation

1. Move the person to fresh air.[3][4] 2. If

breathing is difficult, give oxygen. If not

breathing, provide artificial respiration (do not

use mouth-to-mouth).[4] 3. Seek immediate

emergency medical help.[3][4]

Skin Contact

1. Immediately remove all contaminated

clothing.[4][5] 2. Wash the affected area with

plenty of soap and water for at least 15 minutes.

[2][4] 3. Seek immediate medical attention.[3]

Eye Contact

1. Immediately rinse cautiously with water for at

least 15 minutes, removing contact lenses if

present and easy to do.[3][4] 2. Continue

rinsing. 3. Seek immediate medical attention

from an ophthalmologist.[6]

Ingestion

1. Rinse mouth with water.[4] 2. Do NOT induce

vomiting.[3][4] 3. Never give anything by mouth

to an unconscious person.[4] 4. Call a doctor or

Poison Control Center immediately.[4]

Spill Response Plan:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[4]

Isolate and Ventilate: Isolate the area and ensure adequate ventilation. Keep people upwind

of the spill.[4]

Eliminate Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot

surfaces).[2][4]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[2][4]

Cleanup:
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Wear full PPE, including respiratory protection.[4]

For small spills, absorb with an inert, non-combustible material (e.g., dry chemical

absorbent, sand).[3]

For large spills, dike for recovery or absorb with appropriate material. Use explosion-proof

equipment for cleanup.[3]

Collect the absorbed material and place it into a suitable, closed container for disposal.[2]

[4]

Decontaminate: Clean the spill area thoroughly.
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Caption: Workflow for a 1,1-Dichloroacetone spill response.
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Disposal Plan
Chemical waste must be managed responsibly to prevent environmental contamination.

Waste Collection: Collect waste 1,1-Dichloroacetone and contaminated materials in

suitable, closed, and properly labeled containers.[4]

Regulatory Compliance: Disposal must be conducted in accordance with all applicable

federal, state, and local environmental regulations.[1][4]

Disposal Method: Do not dispose of the chemical into drains or the environment.[4] The

material should be disposed of by a licensed professional waste disposal service. This may

involve incineration in a facility equipped with an afterburner and scrubber.[3]

Physicochemical Data
Understanding the properties of 1,1-Dichloroacetone is essential for its safe handling and use

in experimental settings.

Table 4: Physical and Chemical Properties of 1,1-Dichloroacetone
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Property Value

Molecular Formula C₃H₄Cl₂O[1][8]

Molecular Weight 126.97 g/mol [1][8]

Appearance Colorless liquid[9]

Odor Strong, chloroform-like[9]

Boiling Point 117-120 °C[1][7][8]

Density ~1.304 g/cm³ at 18-25 °C[1][4][7]

Flash Point 24.4 °C

Solubility

Slightly soluble in water; soluble in alcohol;

miscible with ether.[8] Highly soluble in polar

solvents.[9]

Vapor Pressure 17.5 mmHg at 25 °C

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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